Cas no 1092300-57-6 (1-(2-Methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid)

1-(2-Methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a triazole core functionalized with a carboxylic acid group and a 2-methoxyethyl substituent. This structure imparts versatility in organic synthesis, particularly in click chemistry applications, where it serves as a key intermediate for constructing more complex molecules. The carboxylic acid moiety allows for further derivatization via amidation or esterification, while the methoxyethyl group enhances solubility in polar solvents. Its well-defined reactivity profile makes it valuable in pharmaceutical and materials science research, where precise functional group manipulation is required. The compound's stability under standard conditions ensures reliable handling and storage.

1-(2-Methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid structure

1092300-57-6 structure

Product Name:1-(2-Methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid

CAS No:1092300-57-6

MF:C₆H₉N₃O₃

MW:171.153960943222

MDL:MFCD10689515

CID:2602809

PubChem ID:33788212

Update Time:2025-06-07

1-(2-Methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(2-Methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid
- Z2327883915
- 1-(2-Methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid, AldrichCPR
- MDL： MFCD10689515
- Inchi： 1S/C6H9N3O3/c1-12-3-2-9-4-5(6(10)11)7-8-9/h4H,2-3H2,1H3,(H,10,11)
- InChI Key： ROSNWRPXSJVOIW-UHFFFAOYSA-N
- SMILES： O(C)CCN1C=C(C(=O)O)N=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 164
Topological Polar Surface Area: 77.2

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 368.2±48.0 °C at 760 mmHg
Flash Point: 176.5±29.6 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2-Methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(2-Methoxyethyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

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